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Compound of Interest

Compound Name: 3-Mercaptopropionic acid

Cat. No.: B7802261 Get Quote

Essential Safety and Handling Guide for 3-
Mercaptopropionic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 3-Mercaptopropionic acid (CAS No. 107-96-0). Adherence to these procedures is

essential for ensuring laboratory safety and minimizing risks.

Immediate Safety Concerns and Hazards
3-Mercaptopropionic acid is a corrosive and toxic substance that requires careful handling.[1]

[2][3][4][5] It can cause severe skin burns and eye damage.[2][3][4][5] Ingestion is highly toxic,

and inhalation can be harmful.[2][3][5] This chemical also has a strong, unpleasant stench.[1][2]

[4] It is also corrosive to metals.[3][5]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 3-
Mercaptopropionic acid. This equipment should be selected based on the concentration and

amount of the substance being used.
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PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles or

a full-face shield (minimum 8-

inch).[2][4] Must be approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[2][4]

To protect against splashes

that can cause severe eye

burns and serious eye

damage.[2][3][6]

Skin Protection

Chemical-resistant gloves

(inspected before use).[2][4][6]

A complete suit protecting

against chemicals or

impervious clothing.[2][6]

To prevent skin contact which

can result in severe burns.[2]

[3][4]

Respiratory Protection

Use in a well-ventilated area or

in a chemical fume hood is

required.[1][7] If exposure

limits are exceeded, a full-face

respirator with multi-purpose

combination (US) or type

ABEK (EN 14387) respirator

cartridges is necessary.[2] For

sole protection, a full-face

supplied air respirator should

be used.[2]

To avoid inhalation of harmful

vapors which can cause

respiratory tract irritation and

burns.[1][2]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Handling:

Always handle 3-Mercaptopropionic acid inside a chemical fume hood.[1]

Avoid contact with skin, eyes, and clothing.[2][4]

Do not inhale vapors or mist.[2][4]
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Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1][2][3]

[7]

Use non-sparking tools and take measures to prevent electrostatic discharge.[3][6]

Storage:

Store in a cool, dry, and well-ventilated area.[1][3][7]

Keep the container tightly closed.[1][2]

Store in a designated corrosives area.[1]

Keep away from incompatible materials such as bases, oxidizing agents, and reducing

agents.[1]

Store in a corrosion-resistant container with a resistant inner liner.[3][6]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.
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Emergency Situation Procedural Steps

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Seek immediate

medical attention.[1][2][4]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing all

contaminated clothing and shoes.[1] Seek

immediate medical attention.[1][2][4]

Inhalation

Move the victim to fresh air immediately.[1][2] If

not breathing, give artificial respiration. If

breathing is difficult, give oxygen.[1] Seek

immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting.[1][2][4] If the victim is

conscious and alert, rinse their mouth with water

and give 2-4 cupfuls of milk or water.[1] Seek

immediate medical attention.[1][2][4]

Spill

Evacuate personnel to a safe area and ensure

adequate ventilation.[2][4][7] Wear appropriate

PPE.[2][4] Absorb the spill with inert material

(e.g., vermiculite, sand, or earth) and place it in

a suitable, closed container for disposal.[1][2][4]

Do not let the product enter drains.[2][4]

Disposal Plan
All waste, including the chemical itself and any contaminated materials, must be treated as

hazardous waste.

Chemical Disposal: Dispose of contents and container to an approved waste disposal plant.

[2] Disposal must be in accordance with local, state, and federal regulations.[1]

Contaminated PPE: Contaminated clothing should be removed immediately and washed

before reuse.[1][2] Dispose of contaminated gloves and other disposable PPE as hazardous
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waste in accordance with applicable laws and good laboratory practices.[4]

Visual Workflow for Handling 3-Mercaptopropionic
Acid
The following diagram outlines the necessary steps and decision points for safely handling 3-
Mercaptopropionic acid from preparation to disposal.
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Workflow for Handling 3-Mercaptopropionic Acid
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Caption: A flowchart illustrating the key stages and safety checkpoints for handling 3-
Mercaptopropionic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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